Cas no 866149-26-0 (2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE)

• Product Name: 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE
• CAS No: 866149-26-0
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 4524569
• PubChem ID: 5934766
• Update Time: 2025-10-28

2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE Chemical and Physical Properties

Names and Identifiers

• 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE
• Ethanone, 1-(2-thiazolyl)-, O-(cyclohexylcarbonyl)oxime
• AKOS005106722
• SR-01000307014
• SR-01000307014-2
• 866149-26-0
• CHEMBL1092791
• BDBM50314727
• SR-01000307014-1
• 1-(thiazol-2-yl)ethanone O-cyclohexanecarbonyl oxime
• [(E)-1-(1,3-thiazol-2-yl)ethylideneamino] cyclohexanecarboxylate
• 9W-0837
• CHEBI:92614
• ML114

• Inchi： 1S/C12H16N2O2S/c1-9(11-13-7-8-17-11)14-16-12(15)10-5-3-2-4-6-10/h7-8,10H,2-6H2,1H3
• InChI Key： RRXZTDHBRAEGPA-UHFFFAOYSA-N
• SMILES： CC(C1SC=CN=1)=NOC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 252.09324893Da
• Monoisotopic Mass: 252.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE

Research Briefing on 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE (CAS: 866149-26-0)

The compound 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE (CAS: 866149-26-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE as a promising scaffold for the development of novel antimicrobial and anti-inflammatory agents. The compound's thiazole core, coupled with the cyclohexylcarbonyloxy ethanimidoyl moiety, has been shown to exhibit potent inhibitory effects against a range of bacterial and fungal pathogens. Notably, in vitro assays have demonstrated its efficacy against drug-resistant strains, suggesting its potential as a next-generation antimicrobial agent.

In addition to its antimicrobial properties, recent research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have revealed that the cyclohexylcarbonyloxy group plays a critical role in enhancing the compound's binding affinity to target enzymes, such as bacterial dihydrofolate reductase (DHFR) and fungal cytochrome P450. These findings have provided valuable insights for the rational design of derivatives with improved potency and selectivity.

Furthermore, preliminary in vivo studies have shown that 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics make it a viable candidate for further preclinical development. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future studies.

The synthesis of 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, with particular emphasis on green chemistry principles. For instance, a recent publication described a one-pot multicomponent reaction that significantly reduces the number of steps and minimizes waste generation, making the process more environmentally sustainable.

In conclusion, 2-([(CYCLOHEXYLCARBONYL)OXY]ETHANIMIDOYL)-1,3-THIAZOLE represents a promising lead compound in the search for new therapeutic agents. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for both basic research and drug discovery. Future studies should focus on optimizing its pharmacological properties and exploring its potential in other therapeutic areas, such as oncology and immunology.